Cas no 332163-25-4 (N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide)

• Product Name: N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide
• CAS No: 332163-25-4
• MF: C₂₂H₁₆Cl₃N₃O₄
• MW: 492.739142417908
• CID: 3070546
• PubChem ID: 3127743
• Update Time: 2025-10-28

N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide
• 332163-25-4
• Oprea1_708087
• AKOS000570201
• Oprea1_486228
• N-Benzyl-4-nitro-N-(2-oxo-2-((2,4,6-trichlorophenyl)amino)ethyl)benzamide

• MDL： MFCD01818284
• Inchi： 1S/C22H16Cl3N3O4/c23-16-10-18(24)21(19(25)11-16)26-20(29)13-27(12-14-4-2-1-3-5-14)22(30)15-6-8-17(9-7-15)28(31)32/h1-11H,12-13H2,(H,26,29)
• InChI Key： KMWWMFJUEGCBCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(CN(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC=CC=1)=O)Cl)Cl

Computed Properties

• Exact Mass: 491.020639Da
• Monoisotopic Mass: 491.020639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 95.2Ų

Additional information on N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide

Introduction to N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide (CAS No. 332163-25-4)

N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 332163-25-4, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide consists of several key functional groups that contribute to its reactivity and biological profile. The presence of a nitro group at the 4-position of the benzene ring and a carbamoyl group substituted with a trichlorophenyl moiety makes this compound a candidate for various biochemical interactions. These structural elements are often explored in the design of novel pharmaceutical agents due to their ability to modulate enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of heterocyclic compounds that incorporate halogenated aromatic rings as key structural motifs. The trichlorophenyl group in N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide is particularly noteworthy, as it has been shown to enhance the lipophilicity and metabolic stability of drug candidates. This feature is crucial for improving the bioavailability and therapeutic efficacy of new molecular entities.

One of the most compelling aspects of N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have utilized similar scaffolds in the past to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. The nitro group, in particular, can be reduced to an amine or converted into other functional derivatives, providing a versatile platform for chemical modification.

The synthesis of N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trichlorophenylcarbamoyl group necessitates careful handling to avoid unwanted side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, making this compound more accessible for further investigation.

Recent studies have begun to explore the biological activity of N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide by evaluating its interaction with various biological targets. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These results are particularly intriguing given the increasing demand for novel therapeutics that can modulate inflammation without causing significant side effects.

The potential applications of N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide extend beyond its role as a synthetic intermediate. Its unique structural features make it an attractive candidate for further development into a lead compound for drug discovery programs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of this molecule against potential therapeutic targets.

As our understanding of molecular interactions continues to evolve, compounds like N-Benzyl-4-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide will play an increasingly important role in the discovery and development of new drugs. The combination of structural complexity and functional diversity offers a rich foundation for innovation in medicinal chemistry. Future research will likely focus on optimizing synthetic routes and exploring novel derivatives to enhance the therapeutic potential of this compound.